Cas no 66416-49-7 (2-methyl-6-phenylpyridine-3-carboxylic acid)

2-Methyl-6-phenylpyridine-3-carboxylic acid is a versatile heterocyclic compound featuring a pyridine core substituted with a methyl group at the 2-position and a phenyl ring at the 6-position, along with a carboxylic acid functionality at the 3-position. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The carboxylic acid group enables further derivatization, while the aromatic and heteroaromatic components contribute to its utility in coordination chemistry and material science. Its well-defined molecular framework ensures consistent performance in cross-coupling reactions and metal-complex formation. Suitable for research and industrial applications, it offers a balance of stability and functional group compatibility.

2-methyl-6-phenylpyridine-3-carboxylic acid structure

66416-49-7 structure

Product Name:2-methyl-6-phenylpyridine-3-carboxylic acid

CAS No:66416-49-7

MF:C₁₃H₁₁NO₂

MW:213.231943368912

MDL:MFCD05739390

CID:1718139

PubChem ID:822960

Update Time:2025-05-27

2-methyl-6-phenylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-methyl-6-phenylpyridine-3-carboxylic acid
- 2-Methyl-6-phenylnicotinic acid
- 3-pyridinecarboxylic acid, 2-methyl-6-phenyl-
- 2-Methyl-6-phenyl-nicotinic acid methyl ester
- HMS2737E09
- 66416-49-7
- BS-29355
- Z164706354
- SMR000372195
- 2-Methyl-6-phenyl-3-nicotinic acid
- CHEMBL1401782
- XFJZPGWVRLQCHP-UHFFFAOYSA-N
- CS-0207159
- SCHEMBL4429929
- MFCD05739390
- EN300-23740
- G55890
- MLS000760895
- AKOS000119309
- 2-Methyl-6-phenylnicotinicacid
- HMS1773I06
- DTXSID80356390
- DB-030967
- AG-401/42873866
- MDL： MFCD05739390
- Inchi： 1S/C13H11NO2/c1-9-11(13(15)16)7-8-12(14-9)10-5-3-2-4-6-10/h2-8H,1H3,(H,15,16)
- InChI Key： XFJZPGWVRLQCHP-UHFFFAOYSA-N
- SMILES： OC(C1C=CC(C2C=CC=CC=2)=NC=1C)=O

Computed Properties

Exact Mass: 213.07903
Monoisotopic Mass: 213.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 248
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 50.2Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Melting Point: 190-192 °C
Boiling Point: 372.7±30.0 °C at 760 mmHg
Flash Point: 179.2±24.6 °C
PSA: 50.19
Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-methyl-6-phenylpyridine-3-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-methyl-6-phenylpyridine-3-carboxylic acid Pricemore >>

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